Manidipine
Manidipine
Manidipine is a calcium channel blocker (dihydropyridine type) that is used clinically as an antihypertensive.Manidipine, a Ca(2+)-channel blocker, at concentrations that lower elevated blood pressure, modulates the transcription rates of cytokine genes in the mesangial cells of humans that had been stimulated with platelet-derived growth factor BB isomer.Manidipine reduces systolic blood pressure with a slight sympathetic reflex increase in heart rate, and increases plasma nitrite/nitrates in perfused rat heart from ischemia-reperfusion damage. Manidipine combined with Simvastatin reduces creatine kinase, lactate dehydrogenase and tumor necrosis factor-alpha, and enhancement of 6-keto-PGF(1alpha) during reperfusion.
Brand Name:
Vulcanchem
CAS No.:
89226-50-6
VCID:
VC0000393
InChI:
InChI=1S/C35H38N4O6/c1-24-30(34(40)44-3)32(28-15-10-16-29(23-28)39(42)43)31(25(2)36-24)35(41)45-22-21-37-17-19-38(20-18-37)33(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-16,23,32-33,36H,17-22H2,1-3H3
SMILES:
CC1=C(C(C(=C(N1)C)C(=O)OCCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC
Molecular Formula:
C35H38N4O6
Molecular Weight:
610.7 g/mol
Manidipine
CAS No.: 89226-50-6
APIs
VCID: VC0000393
Molecular Formula: C35H38N4O6
Molecular Weight: 610.7 g/mol
| CAS No. | 89226-50-6 |
|---|---|
| Product Name | Manidipine |
| Molecular Formula | C35H38N4O6 |
| Molecular Weight | 610.7 g/mol |
| IUPAC Name | 5-O-[2-(4-benzhydrylpiperazin-1-yl)ethyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C35H38N4O6/c1-24-30(34(40)44-3)32(28-15-10-16-29(23-28)39(42)43)31(25(2)36-24)35(41)45-22-21-37-17-19-38(20-18-37)33(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-16,23,32-33,36H,17-22H2,1-3H3 |
| Standard InChIKey | ANEBWFXPVPTEET-UHFFFAOYSA-N |
| SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC |
| Canonical SMILES | CC1=C(C(C(=C(N1)C)C(=O)OCCN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-])C(=O)OC |
| Description | Manidipine is a calcium channel blocker (dihydropyridine type) that is used clinically as an antihypertensive.Manidipine, a Ca(2+)-channel blocker, at concentrations that lower elevated blood pressure, modulates the transcription rates of cytokine genes in the mesangial cells of humans that had been stimulated with platelet-derived growth factor BB isomer.Manidipine reduces systolic blood pressure with a slight sympathetic reflex increase in heart rate, and increases plasma nitrite/nitrates in perfused rat heart from ischemia-reperfusion damage. Manidipine combined with Simvastatin reduces creatine kinase, lactate dehydrogenase and tumor necrosis factor-alpha, and enhancement of 6-keto-PGF(1alpha) during reperfusion. |
| Related CAS | 89226-75-5 (di-hydrochloride) |
| Solubility | 1mg/mL |
| Synonyms | 2-(4-diphenylmethyl-1-piperazinyl)ethyl methyl-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate CV 4093 CV-4093 manidipine manidipine dihydrochloride manidipine hydrochloride manidipine, (+-)-isome |
| PubChem Compound | 4008 |
| Last Modified | Nov 11 2021 |
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